2,8-Dimethylimidazo[1,2-b]pyridazin-6-amine;hydrochloride

• IUPAC Name: 2,8-dimethylimidazo[1,2-b]pyridazin-6-amine;hydrochloride
• InChI: InChI=1S/C8H10N4.ClH/c1-5-3-7(9)11-12-4-6(2)10-8(5)12;/h3-4H,1-2H3,(H2,9,11);1H
• InChI Key: IWVJSMIAKWQJSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN2C1=NC(=C2)C)N.Cl
• Molecular Formula: C8H11ClN4
• Molecular Weight: 198.65 g/mol

Description

“2,8-Dimethylimidazo[1,2-b]pyridazin-6-amine;hydrochloride” is a chemical compound with the CAS Number: 2460757-31-5. It has a molecular weight of 198.65.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10N4.ClH/c1-5-3-7(9)11-12-4-6(2)10-8(5)12;/h3-4H,1-2H3,(H2,9,11);1H. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related heterocyclic amines focuses on their synthesis and chemical properties. For example, Milić et al. (1993) explored the synthesis mechanisms of heterocyclic amines, specifically studying the reaction mechanism involving aldoses, amino acids, and creatinine to form new classes of mutagenic heterocyclic amines (Milić, Djilas, & Čanadanović-Brunet, 1993). This research highlights the complex chemistry involved in synthesizing heterocyclic amines, which could be relevant to the synthesis and study of 2,8-Dimethylimidazo[1,2-b]pyridazin-6-amine;hydrochloride.

Biological Activity and Applications

The biological activity of heterocyclic amines, such as their antimycobacterial and anticarcinogenic properties, has been a significant area of research. Jadhav et al. (2016) synthesized substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides and evaluated their antituberculosis activity, finding that some compounds demonstrated moderate to good activity against Mycobacterium tuberculosis (Jadhav, Kenny, Nivid, Mandewale, & Yamgar, 2016). This suggests that derivatives of imidazo[1,2-b]pyridazine, including this compound, could potentially be explored for similar biological activities.

Analytical and Environmental Applications

Another aspect of research involves the detection and analysis of heterocyclic amines in food and environmental samples. Turteltaub et al. (1999) used accelerator mass spectrometry to study the dosimetry of protein and DNA adduct formation by heterocyclic amines in both rodents and humans, highlighting the importance of analytical methods in understanding the exposure and effects of these compounds (Turteltaub, Dingley, Curtis, Malfatti, Turesky, Garner, Felton, & Lang, 1999).

Safety and Hazards

The compound has a safety information pictogram of GHS07. The hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.